Cas no 216492-69-2 ((6-Methoxychroman-3-YL)methanol)

• Product Name: (6-Methoxychroman-3-YL)methanol
• CAS No: 216492-69-2
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 4933905
• Update Time: 2025-05-23

(6-Methoxychroman-3-YL)methanol Chemical and Physical Properties

Names and Identifiers

• (6-METHOXYCHROMAN-3-YL)METHANOL
• (6-methoxy-3,4-dihydro-2H-chromen-3-yl)methanol
• (6-Methoxychroman-3-YL)methanol

• Inchi： 1S/C11H14O3/c1-13-10-2-3-11-9(5-10)4-8(6-12)7-14-11/h2-3,5,8,12H,4,6-7H2,1H3
• InChI Key： MITSEAOAWBIFPL-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2CC(CO)C1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• XLogP3: 1.5
• Topological Polar Surface Area: 38.7

Additional information on (6-Methoxychroman-3-YL)methanol

Introduction to (6-Methoxychroman-3-YL)methanol (CAS No. 216492-69-2)

(6-Methoxychroman-3-YL)methanol, with the CAS number 216492-69-2, is a significant compound in the field of organic chemistry and pharmaceutical research. This molecule, characterized by its chroman backbone and methoxy substituent, has garnered attention due to its versatile applications in synthetic chemistry and potential biological activities. The structure of this compound, featuring a benzopyran framework, makes it a valuable intermediate in the development of various chemical entities.

The chemical formula of (6-Methoxychroman-3-YL)methanol can be represented as C₁₀H₁₀O₃. Its molecular structure consists of a chroman ring system substituted with a methoxy group at the 6-position and a hydroxymethyl group at the 3-position. This arrangement contributes to its reactivity and makes it a suitable candidate for further functionalization. The presence of both hydroxyl and methoxy groups enhances its utility in various synthetic pathways, enabling the formation of esters, ethers, and other derivatives that are crucial in medicinal chemistry.

In recent years, (6-Methoxychroman-3-YL)methanol has been extensively studied for its potential applications in drug development. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly those targeting neurological and cardiovascular diseases. The chroman core is known for its structural similarity to certain natural products that exhibit significant pharmacological properties. This has spurred interest in modifying the chroman scaffold to develop novel therapeutic agents.

One of the most compelling aspects of (6-Methoxychroman-3-YL)methanol is its ability to serve as a building block for more complex molecules. For instance, researchers have utilized this compound to synthesize derivatives that possess anti-inflammatory and antioxidant properties. These derivatives have shown promise in preclinical studies, indicating their potential as lead compounds for further optimization. The methoxy group at the 6-position provides a site for further functionalization, allowing chemists to tailor the molecule's properties to specific biological targets.

The hydroxymethyl group at the 3-position of (6-Methoxychroman-3-YL)methanol is another key feature that contributes to its versatility. This group can undergo various chemical transformations, including esterification and etherification, which are common strategies in drug design. By introducing different substituents at this position, researchers can modulate the compound's solubility, bioavailability, and interaction with biological targets. Such modifications are essential for developing drugs that are both effective and well-tolerated by patients.

Recent advancements in synthetic methodologies have further enhanced the utility of (6-Methoxychroman-3-YL)methanol. Techniques such as palladium-catalyzed cross-coupling reactions have enabled the efficient construction of complex chroman derivatives. These methods have allowed chemists to introduce diverse functional groups into the chroman scaffold with high precision, opening up new avenues for drug discovery. Additionally, computational studies have played a crucial role in predicting the structural and pharmacological properties of these derivatives, thereby accelerating the drug development process.

The biological activity of (6-Methoxychroman-3-YL)methanol and its derivatives has been a focal point of numerous research studies. Investigations have revealed that certain chroman-based compounds exhibit inhibitory effects on enzymes involved in inflammatory pathways. These findings suggest that (6-Methoxychroman-3-YL)methanol could be a valuable starting point for developing anti-inflammatory drugs. Furthermore, studies have shown that some chroman derivatives possess antioxidant properties, which are beneficial in combating oxidative stress associated with various diseases.

In conclusion, (6-Methoxychroman-3-YL)methanol (CAS No. 216492-69-2) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent intermediate for synthesizing bioactive molecules targeting neurological and cardiovascular diseases. The ongoing research into this compound and its derivatives continues to uncover new possibilities in drug development, underscoring its importance in modern medicinal chemistry.